Cas no 13980-77-3 (1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 13980-77-3
• MF: C₈H₈N₄S
• MW: 192.240919113159
• MDL: MFCD00498983
• CID: 218637
• PubChem ID: 963036
• Update Time: 2025-04-19

1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1,2-dihydro-1-(4-methylphenyl)-
• 1-(4-methylphenyl)-2H-tetrazole-5-thione
• 1-P-TOLYL-1H-TETRAZOLE-5-THIOL
• 1-(4-methylphenyl)tetrazole-5-thiol
• 1-(4-tolyl)-1H-tetrazole-5-thiol
• 1-p-tolyl-1,4-dihydro-tetrazole-5-thione
• 4'-methylphenyl-1H-tetrazol-5-thiol
• 5-Mercapto-1-<p-tolyl>-tetrazol
• 13980-77-3
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-methylphenyl)-
• 1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
• Z56836977
• AKOS000116393
• MFCD00498983
• CS-0219174
• EN300-03312
• 1H-Tetrazole-5-thiol, 1-(4-methylphenyl)-
• DTXSID00359429
• SCHEMBL6264097
• AKOS000347993
• SY132604
• CHEMBL389913
• 1-(4-methylphenyl)-1H-tetrazole-5-thiol
• 1-(p-tolyl)tetrazole-5-thiol
• 1-(p-Tolyl)-1H-tetrazole-5-thiol
• 1-(4-methylphenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione

• MDL： MFCD00498983
• Inchi： 1S/C8H8N4S/c1-6-2-4-7(5-3-6)12-8(13)9-10-11-12/h2-5H,1H3,(H,9,11,13)
• InChI Key： VBCMZLIIYLERKB-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 192.04700
• Monoisotopic Mass: 192.046967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.4
• Boiling Point: 278.1°Cat760mmHg
• Flash Point: 122°C
• Refractive Index: 1.727
• PSA: 82.40000
• LogP: 1.25940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives